2,4,5-Trichloronitrobenzene
2,4,5-Trichloronitrobenzene
Prisms or needles in alcohol; yellow powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
89-69-0
VCID:
VC0044141
InChI:
InChI=1S/C6H2Cl3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
SMILES:
C1=C(C(=CC(=C1Cl)Cl)Cl)[N+](=O)[O-]
Molecular Formula:
C6H2Cl3NO2
Molecular Weight:
226.4 g/mol
2,4,5-Trichloronitrobenzene
CAS No.: 89-69-0
Reference Standards
VCID: VC0044141
Molecular Formula: C6H2Cl3NO2
Molecular Weight: 226.4 g/mol
| CAS No. | 89-69-0 |
|---|---|
| Product Name | 2,4,5-Trichloronitrobenzene |
| Molecular Formula | C6H2Cl3NO2 |
| Molecular Weight | 226.4 g/mol |
| IUPAC Name | 1,2,4-trichloro-5-nitrobenzene |
| Standard InChI | InChI=1S/C6H2Cl3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H |
| Standard InChIKey | IBRBMZRLVYKVRF-UHFFFAOYSA-N |
| SMILES | C1=C(C(=CC(=C1Cl)Cl)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=C(C(=CC(=C1Cl)Cl)Cl)[N+](=O)[O-] |
| Boiling Point | 550 °F at 760 mm Hg (NTP, 1992) 288.0 °C |
| Density | 1.79 at 73 °F (NTP, 1992) |
| Flash Point | greater than 230 °F (NTP, 1992) |
| Melting Point | 135 to 136 °F (NTP, 1992) 57.5 °C |
| Physical Description | Prisms or needles in alcohol; yellow powder. (NTP, 1992) |
| Description | Prisms or needles in alcohol; yellow powder. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 61° F (NTP, 1992) 1.30e-04 M |
| Synonyms | 1,2,4-Trichloro-5-nitrobenzene; 1,4,5-Trichloro-2-nitrobenzene; 2,4,5-Trichloro-1-nitrobenzene; 3,4,6-Trichloronitrobenzene; NSC 50660; NSC 56980; NSC 60975; |
| PubChem Compound | 6983 |
| Last Modified | Nov 11 2021 |
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